Cas no 887218-45-3 (7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one)

• Product Name: 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one
• CAS No: 887218-45-3
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5976841
• PubChem ID: 7205030
• Update Time: 2025-05-19

7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one
• 8-[[4-(2-hydroxyethyl)piperazin-1-ium-1-yl]methyl]-2-oxo-3-phenylchromen-7-olate
• 2H-1-Benzopyran-2-one, 7-hydroxy-8-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-3-phenyl-
• 7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-3-phenyl-2H-chromen-2-one
• HMS1898E03
• 7-hydroxy-8-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-3-phenyl-2H-chromen-2-one
• SR-01000017926
• F1862-0751
• NCGC00134366-01
• CHEMBL1473511
• G786-1947
• 887218-45-3
• AKOS002049797
• 7-hydroxy-8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-3-phenylchromen-2-one
• SR-01000017926-1

• Inchi： 1S/C22H24N2O4/c25-13-12-23-8-10-24(11-9-23)15-19-20(26)7-6-17-14-18(22(27)28-21(17)19)16-4-2-1-3-5-16/h1-7,14,25-26H,8-13,15H2
• InChI Key： ITOWSDVHZUUWMC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CN3CCN(CCO)CC3)C(O)=CC=C2C=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 625.2±55.0 °C(Predicted)
• pka: 7.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one

7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one and CAS No. 887218-45-3: A Comprehensive Review

The compound 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one, identified by the CAS number 887218-45-3, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This chromenone derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

Chromenones, a class of heterocyclic compounds, have been widely studied for their diverse pharmacological effects. The presence of a hydroxyl group at the 7-position and a piperazine moiety at the 8-position in this compound suggests potential interactions with biological targets, which may contribute to its therapeutic efficacy. The phenyl ring at the 3-position further enhances its structural complexity, offering multiple sites for functionalization and interaction with biological systems.

Recent studies have highlighted the importance of chromenone derivatives in developing novel therapeutic agents. Specifically, compounds with similar structural motifs have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one is no exception, with preliminary research suggesting promising activities in these areas.

In terms of synthesis, the preparation of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the piperazine group via nucleophilic substitution or condensation reactions is a critical step, as it determines the compound's biological activity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes.

The pharmacological profile of 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative damage.

The interaction between this chromenone derivative and biological targets has been a focus of molecular modeling studies. Computational techniques such as molecular dynamics simulations and docking studies have provided insights into the binding mechanisms and affinity of the compound towards specific receptors and enzymes. These findings are crucial for understanding its pharmacological effects and for designing analogs with enhanced potency.

One of the most intriguing aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The piperazine moiety, in particular, has been shown to interact with intracellular signaling pathways involved in cancer progression, offering a novel approach for developing anti-cancer therapies.

The development of new drug candidates often involves extensive optimization to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In the case of 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one, modifications to the hydroxyl group or the piperazine side chain have been explored to enhance these properties. For instance, replacing the hydroxyl group with an ether or ester moiety has been shown to improve solubility while maintaining biological activity.

The role of natural product-inspired drug design has also been influential in the development of this compound. Many chromenone derivatives have been isolated from plants or synthesized based on natural product scaffolds, highlighting their potential therapeutic value. By leveraging natural products as inspiration, researchers can identify novel structures with unique biological activities that may not be achievable through traditional synthetic methods.

The future direction of research on 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one includes further exploration of its mechanism of action and clinical translation. Investigating its interactions with specific protein targets will provide a deeper understanding of its pharmacological effects and may lead to the identification of new therapeutic applications. Additionally, conducting clinical trials will be essential to assess its safety and efficacy in human populations.

In conclusion, the compound 7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-3-phenyl-2H-chromen-2-one, identified by CAS number 887218-45-3, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological effects and mechanisms of action, this compound holds significant promise for contributing to the development of novel therapeutic agents.